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Compound of Interest

Compound Name: Carbenicillin Disodium

Cat. No.: B001278 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the solubility characteristics of

Carbenicillin Disodium and detailed protocols for the preparation of stock solutions, a critical

component in research and drug development applications. Carbenicillin Disodium is a semi-

synthetic penicillin antibiotic, prized for its efficacy against a broad spectrum of Gram-negative

bacteria and its enhanced stability over ampicillin, making it a preferred selective agent in

molecular biology and cell culture.

Physicochemical Properties and Solubility Data
Carbenicillin Disodium is a white to off-white, hygroscopic crystalline powder.[1] Its molecular

formula is C₁₇H₁₆N₂Na₂O₆S, with a molecular weight of approximately 422.36 g/mol .[2][3]

Understanding its solubility in various solvents is paramount for the preparation of accurate and

effective stock solutions.

Quantitative Solubility Data
The following table summarizes the solubility of Carbenicillin Disodium in common laboratory

solvents. It is highly soluble in water, with limited solubility in organic solvents.
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Solvent Solubility (approx.) Notes

Water 50-100 mg/mL

Readily soluble, forming a

clear to slightly yellow solution.

[2][4][5][6]

Ethanol ~2.5 mg/mL
Significantly less soluble than

in water.[7][8]

Dimethyl Sulfoxide (DMSO) ~15 mg/mL Moderately soluble.[7]

Methanol Soluble
Specific quantitative data is

limited, but it is soluble.[9]

PBS (pH 7.2) ~5 mg/mL

Solubility is lower in buffered

saline compared to pure water.

[7]

Preparation of Aqueous Stock Solutions
Aqueous stock solutions of Carbenicillin Disodium are the most common preparation for use

in cell culture and molecular biology. The following protocols provide detailed steps for

preparing high-concentration stock solutions.

Experimental Protocol: Preparation of a 50 mg/mL
Carbenicillin Disodium Stock Solution
This protocol is suitable for most standard laboratory applications.

Materials:

Carbenicillin Disodium salt

Sterile distilled or deionized water

Sterile conical tubes or flasks

Sterile 0.22 µm syringe filter
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Sterile syringes

Sterile microcentrifuge tubes or cryovials for aliquoting

Procedure:

Weighing: Accurately weigh 0.5 g of Carbenicillin Disodium powder.

Dissolving: In a sterile conical tube or flask, add the weighed Carbenicillin Disodium to 10

mL of sterile distilled water.[10]

Mixing: Vortex or gently swirl the solution until the powder is completely dissolved. The

solution should be clear.

Sterilization: Draw the solution into a sterile syringe. Attach a sterile 0.22 µm syringe filter to

the syringe.[10][11]

Filtering: Filter-sterilize the solution into a new sterile conical tube. It is recommended to pre-

wet the filter with a small amount of sterile water to ensure maximum recovery of the stock

solution.[2][10]

Aliquoting: Dispense the sterile stock solution into smaller, single-use aliquots (e.g., 1 mL) in

sterile microcentrifuge tubes or cryovials.[11][12]

Storage: Store the aliquots at -20°C.

Experimental Protocol: Preparation of a 100 mg/mL
Carbenicillin Disodium Stock Solution
For applications requiring a higher concentration, the following protocol can be used.

Materials:

Carbenicillin Disodium salt

Sterile distilled or deionized water

Sterile conical tubes or flasks
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Sterile 0.22 µm syringe filter

Sterile syringes

Sterile microcentrifuge tubes or cryovials for aliquoting

Procedure:

Weighing: Accurately weigh 1 g of Carbenicillin Disodium powder.

Dissolving: In a sterile conical tube or flask, add the weighed Carbenicillin Disodium to 10

mL of sterile distilled water.[11]

Mixing: Vortex or gently swirl the solution until the powder is completely dissolved to achieve

a final concentration of 100 mg/mL.[11]

Sterilization: Sterilize the solution by filtering it through a 0.22 µm syringe filter into a sterile

container.[11]

Aliquoting: Distribute the sterilized solution into appropriate volumes for single-use aliquots.

[11]

Storage: Store the aliquots at -20°C for long-term use.

Stock Solution Stability and Storage
Proper storage is crucial to maintain the efficacy of Carbenicillin Disodium stock solutions.

Storage Temperature Stability Duration

-20°C
Up to 1 year.[2][10] Some sources suggest up to

6 months.[3][8]

4°C
Up to 5 days.[4] Some sources suggest several

weeks.[3]

Room Temperature Several hours.[4]

37°C (in media) Approximately 3 days.[13]
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It is strongly recommended to store stock solutions in single-use aliquots at -20°C to avoid

repeated freeze-thaw cycles, which can degrade the antibiotic.

Mechanism of Action and Use as a Selective Agent
Carbenicillin, a β-lactam antibiotic, functions by inhibiting the synthesis of the bacterial cell wall.

[6][14] Specifically, it acylates the penicillin-sensitive transpeptidase C-terminal domain,

preventing the cross-linking of peptidoglycan strands.[14] This disruption of cell wall integrity

leads to cell lysis and bacterial death. Its greater stability at lower pH and resistance to

degradation by β-lactamase enzymes compared to ampicillin makes it a robust selection agent

in bacterial transformation protocols.[4]

Experimental Workflow and Logical Relationships
The following diagrams illustrate the key workflows and relationships discussed in this guide.
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Caption: Workflow for the preparation and storage of Carbenicillin Disodium stock solutions.
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Caption: Simplified mechanism of action of Carbenicillin Disodium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.goldbio.com/uploads/documents/1bdb94ac92408a661932557a4dbc284d.pdf
https://khimexpert.com/wp-content/uploads/2018/12/GAB06-Carbenicillin.pdf
https://www.biomol.com/datasheets/50195.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB7308325_EN.htm
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/296/582/c3416pis.pdf
https://cdn.caymanchem.com/cdn/insert/20871.pdf
https://www.ubpbio.com/temp/P8020_Carbenicillin_Datasheet.pdf
https://formedium.com/wp-content/uploads/2024/05/CAR_Carbenicillin_Disodium_salt_GB-1.pdf
https://www.scribd.com/document/472334477/Carbenicillin-Stock-Solution
https://www.cytographica.com/lab/solutions/Carb.htm
https://www.novoprolabs.com/tools/buffer-preparations-and-recipes/carbenicillin-stock-solution
http://www.ulab360.com/files/prod/manuals/201210/24/33045001.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Carbenicillin-Disodium
https://pubchem.ncbi.nlm.nih.gov/compound/Carbenicillin-Disodium
https://www.benchchem.com/product/b001278#carbenicillin-disodium-solubility-and-preparation-of-stock-solutions
https://www.benchchem.com/product/b001278#carbenicillin-disodium-solubility-and-preparation-of-stock-solutions
https://www.benchchem.com/product/b001278#carbenicillin-disodium-solubility-and-preparation-of-stock-solutions
https://www.benchchem.com/product/b001278#carbenicillin-disodium-solubility-and-preparation-of-stock-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b001278?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b001278?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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